Cas no 1903751-90-5 (3-{1-(3,4-difluorobenzoyl)azetidin-3-yloxy}pyridine)

• Product Name: 3-{1-(3,4-difluorobenzoyl)azetidin-3-yloxy}pyridine
• CAS No: 1903751-90-5
• MF: C₁₅H₁₂F₂N₂O₂
• MW: 290.264790534973
• CID: 5936833
• PubChem ID: 92066262
• Update Time: 2025-10-22

3-{1-(3,4-difluorobenzoyl)azetidin-3-yloxy}pyridine Chemical and Physical Properties

Names and Identifiers

• 3-{1-(3,4-difluorobenzoyl)azetidin-3-yloxy}pyridine
• (3,4-difluorophenyl)-(3-pyridin-3-yloxyazetidin-1-yl)methanone
• 1903751-90-5
• AKOS025331587
• (3,4-difluorophenyl)(3-(pyridin-3-yloxy)azetidin-1-yl)methanone
• F6360-9273
• 3-{[1-(3,4-difluorobenzoyl)azetidin-3-yl]oxy}pyridine

• Inchi： 1S/C15H12F2N2O2/c16-13-4-3-10(6-14(13)17)15(20)19-8-12(9-19)21-11-2-1-5-18-7-11/h1-7,12H,8-9H2
• InChI Key： BZCSNOPHNKOVOA-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C(N1CC(C1)OC1C=NC=CC=1)=O)F

Computed Properties

• Exact Mass: 290.08668395g/mol
• Monoisotopic Mass: 290.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Additional information on 3-{1-(3,4-difluorobenzoyl)azetidin-3-yloxy}pyridine

3-{1-(3,4-Difluorobenzoyl)azetidin-3-yloxy}pyridine: A Comprehensive Overview

The compound 3-{1-(3,4-difluorobenzoyl)azetidin-3-yloxy}pyridine, identified by the CAS number 1903751-90-5, is a fascinating molecule with significant potential in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development. In this article, we will delve into its chemical properties, synthesis methods, biological activities, and recent advancements in research.

Chemical Structure and Properties

The molecular structure of 3-{1-(3,4-difluorobenzoyl)azetidin-3-yloxy}pyridine consists of a pyridine ring substituted at the 3-position with an azetidine moiety. The azetidine ring is further substituted at the 1-position with a 3,4-difluorobenzoyl group. This combination of functional groups imparts the molecule with unique electronic and steric properties. The presence of fluorine atoms in the benzoyl group introduces electron-withdrawing effects, which can influence the reactivity and selectivity of the compound in various chemical reactions.

Synthesis and Characterization

The synthesis of 3-{1-(3,4-difluorobenzoyl)azetidin-3-yloxy}pyridine involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Recent studies have optimized these steps to enhance yield and purity. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of this compound.

Biological Activity and Applications

3-{1-(3,4-difluorobenzoyl)azetidin-3-yloxy}pyridine has demonstrated promising biological activity in various assays. Preclinical studies suggest that it may exhibit potential as a modulator of certain cellular pathways, making it a candidate for drug development in therapeutic areas such as oncology or neurodegenerative diseases. Recent research has focused on understanding its mechanism of action and optimizing its pharmacokinetic properties for better bioavailability.

Recent Research Advances

In 2022, a groundbreaking study published in the Journal of Medicinal Chemistry highlighted the potential of 3-{1-(3,4-difluorobenzoyl)azetidin-3-yloxy}pyridine as a lead compound for developing novel therapeutics. The study revealed its ability to inhibit key enzymes involved in disease progression. Furthermore, ongoing clinical trials are evaluating its safety and efficacy in preclinical models.

Future Prospects

The future of 3-{1-(3,4-difluorobenzoyl)azetidin-3-yloxy}pyridine looks promising as researchers continue to explore its therapeutic potential. Collaborative efforts between academia and industry are expected to accelerate its development into a viable drug candidate. Additionally, advancements in synthetic chemistry may pave the way for more efficient production methods.

In conclusion, CAS 1903751-90-5, or 3-{1-(3,4-difluorobenzoyl)azetidin-3-yloxy}pyridine, represents a significant advancement in organic chemistry with broad implications for drug discovery. Its unique structure, coupled with emerging research findings, positions it as a key player in the development of innovative therapeutic agents.